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Compound of Interest

Compound Name: 4-Hydroxy-2-phenylbutanoic acid

Cat. No.: B3056023 Get Quote

An In-depth Technical Guide on the Chemical Properties of 2-Hydroxy-4-phenylbutanoic Acid

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological significance of 2-Hydroxy-4-phenylbutanoic acid. This compound, a chiral

molecule existing as (R) and (S) enantiomers, is a key intermediate in the synthesis of various

pharmaceuticals, most notably angiotensin-converting enzyme (ACE) inhibitors. While the user

requested information on "4-Hydroxy-2-phenylbutanoic acid," the available scientific

literature and commercial products predominantly refer to the isomer with the hydroxyl group at

the C2 position and the phenyl group at the C4 position, which is chemically named 2-Hydroxy-

4-phenylbutanoic acid. This document will focus on this scientifically prevalent and industrially

significant compound.

Chemical and Physical Properties
The fundamental chemical and physical properties of 2-Hydroxy-4-phenylbutanoic acid are

summarized below. Data for both the (R) and (S) enantiomers are provided where available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3056023?utm_src=pdf-interest
https://www.benchchem.com/product/b3056023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name
(2R)-2-hydroxy-4-phenylbutanoic acid[1] or

(2S)-2-hydroxy-4-phenylbutanoic acid[2]

Synonyms
(R)-(-)-2-Hydroxy-4-phenylbutyric acid, (S)-

(+)-2-Hydroxy-4-phenylbutyric acid[1][3]

CAS Number
29678-81-7 ((R)-enantiomer)[1], 115016-95-0

((S)-enantiomer)[2][3]

Chemical Formula C₁₀H₁₂O₃[1][3]

Molecular Weight 180.20 g/mol [1]

Melting Point
114-117 °C ((R)-enantiomer), 110-112 °C ((S)-

enantiomer)[3]

Boiling Point 356.9 °C (Predicted)[3]

Density 1.219 g/cm³ (Predicted)[3]

Solubility
Soluble in ethanol, chloroform, dichloromethane,

and benzene; slightly soluble in water[3].

LogP (computed) 1.3[1]

Experimental Protocols
Synthesis of (R)-2-Hydroxy-4-phenylbutanoic Acid via
Biocatalytic Reduction
A highly efficient and stereoselective method for the synthesis of (R)-2-Hydroxy-4-

phenylbutanoic acid [(R)-HPBA] involves the enzymatic reduction of 2-oxo-4-phenylbutyric acid

(OPBA).[4][5] This biotransformation utilizes a recombinant E. coli biocatalyst co-expressing a

mutant D-lactate dehydrogenase (D-nLDH) and formate dehydrogenase (FDH) for cofactor

regeneration.[4]

Materials:

2-oxo-4-phenylbutyric acid (OPBA)
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Recombinant E. coli cells expressing D-nLDHY52L/F299Y and FDH

Sodium formate

Phosphate buffer (200 mM, pH 6.5)

Protocol:

The biotransformation is conducted in a reaction vessel containing 200 mM phosphate buffer

(pH 6.5).

The recombinant E. coli biocatalyst is added to the buffer to a final concentration of 6 g dry

cell weight/L.[6]

The substrate, OPBA, is added to a concentration of 73.4 mM.[4]

Sodium formate is added as the co-substrate for NADH regeneration.[6]

The reaction mixture is incubated at 37°C with agitation.[6]

The reaction progress is monitored by periodically sampling the mixture and analyzing the

concentration of (R)-HPBA by HPLC.

Under optimal conditions, a conversion of over 97% can be achieved in 90 minutes, yielding

71.8 mM (R)-HPBA with an enantiomeric excess greater than 99%.[4]
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Biocatalytic Synthesis of (R)-2-Hydroxy-4-phenylbutanoic Acid
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Caption: Biocatalytic reduction of OPBA to (R)-HPBA with cofactor regeneration.
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Chemical Synthesis from Benzaldehyde and Pyruvic
Acid
A multi-step chemical synthesis method for preparing (R)-2-hydroxy-4-phenylbutanoate has

also been patented.[7] This process involves four main stages:

Condensation: Benzaldehyde and pyruvic acid undergo a condensation reaction.

Esterification: The resulting product is esterified.

Asymmetric Reduction: A bio-enzyme (ketoreductase) is used for the asymmetric reduction

of the keto group.[7]

Hydrogenation: The final step involves the hydrogenation of a double bond to yield the

optically pure product.[7]

This method reports a total yield of 82% with high purity (>99%) and enantioselectivity (>99%).

[7]

Analytical Method: Chiral High-Performance Liquid
Chromatography (HPLC)
The enantiomeric purity of 2-Hydroxy-4-phenylbutanoic acid is crucial for its use in

pharmaceutical synthesis. Chiral HPLC is the standard method for separating and quantifying

the (R) and (S) enantiomers.

Protocol:

Column: A chiral column (e.g., MCI GEL CRS10W) is used.[6]

Mobile Phase: An isocratic mobile phase consisting of 2 mM aqueous copper sulfate

(CuSO₄) and acetonitrile (85:15 v/v) is employed.[6]

Flow Rate: The flow rate is maintained at 0.5 mL/min.[6]

Temperature: The column is kept at 25°C.[6]

Detection: A UV detector set at 254 nm is used for detection.[6]
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Quantification: The enantiomeric excess (ee) is calculated from the peak areas of the (R)

and (S) enantiomers in the chromatogram.[6]

Biological Significance and Applications
Precursor for ACE Inhibitors
The primary application of optically pure 2-Hydroxy-4-phenylbutanoic acid is as a key chiral

building block in the synthesis of several ACE inhibitors.[4][5] These drugs, such as enalapril

and lisinopril, are widely used to treat hypertension and congestive heart failure.[4]

Potential Therapeutic Activities and Relation to 4-
Phenylbutyrate (4-PBA)
While 2-Hydroxy-4-phenylbutanoic acid itself is mainly used as a synthetic intermediate, the

closely related compound 4-phenylbutyric acid (4-PBA) is an FDA-approved drug with known

therapeutic activities. 4-PBA acts as a chemical chaperone, a small molecule that can help

stabilize protein conformation, prevent the aggregation of misfolded proteins, and alleviate

endoplasmic reticulum (ER) stress.[8][9]

ER stress is implicated in a wide range of diseases, including neurodegenerative disorders,

diabetes, and certain cardiovascular conditions.[8][10] 4-PBA has been shown to mitigate ER

stress by reducing the activation of key signaling pathways of the unfolded protein response

(UPR), such as the PERK, ATF6, and IRE1 pathways.[10][11] This action helps to restore

cellular homeostasis and prevent apoptosis (programmed cell death) triggered by prolonged

ER stress.[8][11] Given the structural similarity, it is plausible that 2-Hydroxy-4-phenylbutanoic

acid or its derivatives could be explored for similar chaperone activities.
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Role of Chemical Chaperones in Mitigating ER Stress
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Caption: Mechanism of chemical chaperones in reducing ER stress and apoptosis.
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Safety and Handling
Based on available safety data sheets, 2-Hydroxy-4-phenylbutanoic acid is classified as a

substance that requires careful handling.

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[12]

Precautions:

Avoid breathing dust.

Wash skin thoroughly after handling.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.[13]

First Aid:

Skin Contact: Wash with plenty of soap and water.[13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Inhalation: Remove person to fresh air and keep comfortable for breathing.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[13]

This guide provides a detailed technical overview for professionals in the fields of chemical

research and drug development. The information compiled herein is based on current scientific

literature and safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3056023#4-hydroxy-2-phenylbutanoic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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